Cas no 395102-14-4 (1H-Indazole-5-carbonitrile,3-[(1E)-2-phenylethenyl]-1-(tetrahydro-2H-pyran-2-yl)-)

1H-Indazole-5-carbonitrile,3-[(1E)-2-phenylethenyl]-1-(tetrahydro-2H-pyran-2-yl)- structure
395102-14-4 structure
Product Name:1H-Indazole-5-carbonitrile,3-[(1E)-2-phenylethenyl]-1-(tetrahydro-2H-pyran-2-yl)-
CAS No:395102-14-4
MF:C21H19N3O
MW:329.395064592361
CID:1509077
Update Time:2024-08-23

1H-Indazole-5-carbonitrile,3-[(1E)-2-phenylethenyl]-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-5-carbonitrile,3-[(1E)-2-phenylethenyl]-1-(tetrahydro-2H-pyran-2-yl)-
    • 1H-Indazole-5-carbonitrile, 3-[(1E)-2-phenylethenyl]-1-(tetrahydro-2H-pyran-2-yl)-
    • Inchi: 1S/C21H19N3O/c22-15-17-10-12-20-18(14-17)19(11-9-16-6-2-1-3-7-16)23-24(20)21-8-4-5-13-25-21/h1-3,6-7,9-12,14,21H,4-5,8,13H2/b11-9+
    • InChI Key: VCRQFBDFAUPMRR-PKNBQFBNSA-N
    • SMILES: N1(C2OCCCC2)C2=C(C=C(C#N)C=C2)C(/C=C/C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 329.15297

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 549.3±50.0 °C(Predicted)
  • PSA: 50.84
  • pka: -0.50±0.50(Predicted)

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